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Compound of Interest

Compound Name: Methyl sulfate

Cat. No.: B1214279

This technical guide provides a comprehensive overview of methyl sulfate, a term that
encompasses several key chemical compounds, primarily dimethyl sulfate (DMS) and
monomethyl sulfate (MMS). This document is intended for researchers, scientists, and
professionals in drug development, offering detailed information on their chemical identifiers,
properties, synthesis, and applications, with a focus on experimental procedures and reaction
pathways.

Chemical Identifiers and Nomenclature

The term "methyl sulfate" can refer to distinct but related chemical entities. The principal
compounds are dimethyl sulfate ((CH3)2SO4) and monomethyl sulfate (CHsOSOsH), also
known as methyl hydrogen sulfate. The anion of the latter, CHsOSOs, is also referred to as the
methyl sulfate anion. For clarity, this guide will address both dimethyl sulfate and
monomethyl sulfate.

Table 1: Chemical Identifiers for Dimethyl Sulfate (DMS)
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Identifier

Value

CAS Number

77-78-1[1]

Preferred IUPAC Name

Dimethyl sulfate[1]

Synonyms Sulfuric acid dimethyl ester, Me2SO4, DMSO4[1]
Molecular Formula C2He04S[1]

InChl INChl=1S/C2H604S/c1-5-7(3,4)6-2/h1-2H3[1]
InChlKey VAYGXNSJCAHWJIZ-UHFFFAOYSA-N[1]
SMILES COS(=0)(=0)0C[1]

EC Number 201-058-1

PubChem CID 6497[1]

Table 2: Chemical Identifiers for Monomethyl Sulfate

(MMS) and its Anion/Salts
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Identifi Monomethyl Methyl Sulfate Sodium Methyl
entifier

Sulfate (Acid) (Anion) Sulfate (Salt)
CAS Number 75-93-4[2] 21228-90-0 512-42-5

Preferred IUPAC

Name

Methyl hydrogen

sulfate

Methyl sulfate

Sodium methyl sulfate

Methylsulfuric acid,

Methyl sulfate(1-),

Sulfuric acid

Synonyms ] i monomethyl ester
Methyl bisulfate[2] Methyl sulfate anion ]
sodium salt
Molecular Formula CH404S[2] CH304S~ CHsNaOa4S

INChl=1S/CH404S/c1

INChl=1S/CH404S/c1

INChl=1S/CH404S.N

InChl -5-6(2,3)4/h1H3, -5-6(2,3)4/h1H3, a/c1-5-6(2,3)4;/h1H3,
(H,2,3,4)[2] (H,2,3,4)/p-1 (H,2,3,4);/q;+1/p-1
eIk JZMIDSHXVKIFKW-  JZMIDSHXVKJFKW-  DZXBHDRHRFLQCJ-
n e
Y UHFFFAOYSA-N[2] UHFFFAOYSA-M UHFFFAOYSA-M
[Na+].COS([O-])
SMILES COS(=0)(=0)0][2] COS(=0)(=0)[0-]
(=0)=0[3]
PubChem CID 6412 4694097 10567

Physicochemical and Toxicological Properties

The physical, chemical, and toxicological properties of dimethyl sulfate and monomethyl

sulfate differ significantly, impacting their handling and application.

Table 3: Comparative Properties of Dimethyl Sulfate and
Monomethyl Sulfate
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Property Dimethyl Sulfate (DMS) Monomethyl Sulfate (MMS)
Molecular Weight 126.13 g/mol [1] 112.11 g/mol [2]
o Colorless to pale yellow
Appearance Colorless, oily liquid[1] o
liquid[2]

Odor Faint, onion-like[1] Pungent[2]
Melting Point -32 °C[1] <-30°C
Boiling Point 188 °C (decomposes)[1] 77-79 °C @ 2 Torr
Density 1.33 g/mL[1] ~1.45 g/mL
Solubility in Water Reacts (hydrolyzes)[1] Highly soluble[2]
Flash Point 83 °C (182 °F) Not available

o Highly toxic, carcinogenic, Corrosive, toxic; not
Toxicity i i .

mutagenic[1] considered genotoxic

LDso (oral, rat) 205-440 mg/kg Not available

Reaction Pathways and Mechanisms

Dimethyl sulfate is a potent methylating agent, primarily acting through an Srn2 mechanism. It
readily reacts with various nucleophiles. A key reaction is its hydrolysis, which proceeds via
monomethyl sulfate as an intermediate.

Sn2 Methylation Pathway

Dimethyl sulfate transfers a methyl group to a nucleophile (Nu~), with the methyl sulfate
anion acting as a good leaving group. This reaction is fundamental to its use in organic
synthesis.
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Start: RNA Sample

1. Fold RNA in Buffer
(Native vs. Denatured)

'

2. Modify with DMS
(Methylates accessible A & C)

'

3. Quench Reaction &
Purify RNA

'

4. Anneal Radiolabeled Primer

'

5. Reverse Transcription
(Stops at methylated bases)

'

6. Denaturing PAGE
(Separate cDNA fragments)

'

7. Analyze Gel
(Identify protected regions)

End: Structural Map

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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